Cas no 2137879-56-0 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2137879-56-0
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 6529045
• PubChem ID: 165489380
• Update Time: 2025-07-31

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1165594
• 1-[2-(tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2137879-56-0
• 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C18H19NO6/c1-18(2,3)25-15(21)10-19-9-12(8-14(16(19)22)17(23)24)11-5-4-6-13(20)7-11/h4-9,20H,10H2,1-3H3,(H,23,24)
• InChI Key： YROBDLVIRMFXNQ-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)O)=CC(C2C=CC=C(C=2)O)=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 345.12123733g/mol
• Monoisotopic Mass: 345.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic Acid (CAS No. 2137879-56-0): A Comprehensive Overview

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137879-56-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a tert-butoxy group, a hydroxyphenyl moiety, and a carboxylic acid functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butoxy group in the compound is known for its stabilizing effect on the molecule, enhancing its chemical stability and solubility. This feature is particularly important in drug development, where stability and solubility are critical parameters for ensuring the efficacy and safety of pharmaceutical products. The hydroxyphenyl moiety, on the other hand, imparts antioxidant properties to the molecule, which can be beneficial in various disease conditions characterized by oxidative stress.

The carboxylic acid functional group is a key component of the compound, contributing to its pharmacological properties. Carboxylic acids are known for their ability to form salts with various cations, which can influence the compound's bioavailability and pharmacokinetic profile. In the context of drug development, this property can be leveraged to optimize the delivery and absorption of the compound in vivo.

Recent studies have explored the potential therapeutic applications of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid in various disease models. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of this compound is in the treatment of neurodegenerative disorders. Preclinical studies have demonstrated that 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The structural complexity of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid also presents challenges in its synthesis and purification. However, recent advances in synthetic chemistry have led to the development of efficient methods for producing this compound on a larger scale. These methods typically involve multi-step reactions that are carefully optimized to ensure high yields and purity levels.

In addition to its therapeutic potential, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has also been studied for its use as a research tool in biochemical assays. Its unique structure allows it to serve as a model compound for investigating various biological processes, including enzyme inhibition and receptor binding. This versatility makes it a valuable asset in both academic research and industrial drug discovery programs.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on dosing regimens, pharmacokinetics, and adverse effects, which will be essential for advancing this compound towards regulatory approval.

In conclusion, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137879-56-0) represents a promising candidate in the field of medicinal chemistry with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.